Cas no 720674-26-0 (3-(3,4-dimethoxyphenyl)-6-hydroxy-4-methyl-2H-chromen-2-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-6-hydroxy-4-methyl-2H-chromen-2-one
• CAS No: 720674-26-0
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 3057378
• PubChem ID: 688767
• Update Time: 2025-04-21

3-(3,4-dimethoxyphenyl)-6-hydroxy-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3(3',4'-DIMETHOXYPHENYL)-6-HYDROXY-4-METHYLCOUMARIN
• 3-(3,4-dimethoxyphenyl)-6-hydroxy-4-methyl-2H-chromen-2-one
• CS-0279786
• SR-01000018018
• SR-01000018018-1
• CHEMBL1361055
• STK788097
• AKOS000270928
• 3-(3,4-dimethoxyphenyl)-6-hydroxy-4-methyl-coumarin
• 3-(3,4-dimethoxyphenyl)-6-hydroxy-4-methylchromen-2-one
• MLS001167044
• BDBM72951
• F1865-0074
• HMS2959A18
• 720674-26-0
• NCGC00317784-01
• 3-(3,4-dimethoxyphenyl)-6-hydroxy-4-methyl-1-benzopyran-2-one
• 3-(3,4-dimethoxyphenyl)-4-methyl-6-oxidanyl-chromen-2-one
• XVUGUSLJPOBMDX-UHFFFAOYSA-N
• cid_688767
• SMR000641347
• EN300-36423
• AB00859274-06
• SCHEMBL5423277
• MFCD02660671

• Inchi： 1S/C18H16O5/c1-10-13-9-12(19)5-7-14(13)23-18(20)17(10)11-4-6-15(21-2)16(8-11)22-3/h4-9,19H,1-3H3
• InChI Key： XVUGUSLJPOBMDX-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC(=C(C=2)OC)OC)=C(C)C2C=C(C=CC1=2)O)=O

Computed Properties

• Exact Mass: 312.09977361Da
• Monoisotopic Mass: 312.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids